Cas no 864388-95-4 (1-(4-ethylphenyl)methylpiperidin-3-ol)

• Product Name: 1-(4-ethylphenyl)methylpiperidin-3-ol
• CAS No: 864388-95-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5729851
• PubChem ID: 23767993
• Update Time: 2025-05-20

1-(4-ethylphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-ethylphenyl)methyl]piperidin-3-ol
• AKOS011296734
• starbld0048080
• SCHEMBL8251471
• 864388-95-4
• Oprea1_173628
• F1908-2988
• 1-(4-Ethylbenzyl)piperidin-3-ol
• 1-(4-ethylphenyl)methylpiperidin-3-ol

• Inchi： 1S/C14H21NO/c1-2-12-5-7-13(8-6-12)10-15-9-3-4-14(16)11-15/h5-8,14,16H,2-4,9-11H2,1H3
• InChI Key： VETBTEYABCXLTH-UHFFFAOYSA-N
• SMILES： OC1CCCN(CC2C=CC(CC)=CC=2)C1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(4-ethylphenyl)methylpiperidin-3-ol

Recent Advances in the Study of 1-(4-ethylphenyl)methylpiperidin-3-ol (CAS: 864388-95-4)

The compound 1-(4-ethylphenyl)methylpiperidin-3-ol (CAS: 864388-95-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and ethylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-(4-ethylphenyl)methylpiperidin-3-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The method involves a multi-step process starting from commercially available precursors, with a focus on minimizing byproducts and enhancing scalability. This advancement is particularly significant for industrial applications where large-scale production is required.

Pharmacological evaluations of 1-(4-ethylphenyl)methylpiperidin-3-ol have revealed its potential as a modulator of central nervous system (CNS) receptors. Preliminary in vitro studies indicate that the compound exhibits affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. However, further in vivo studies are needed to confirm these findings and assess the compound's safety profile.

Another noteworthy development is the exploration of 1-(4-ethylphenyl)methylpiperidin-3-ol as a potential anticancer agent. Research conducted at the National Cancer Institute (NCI) demonstrated that the compound inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis. These findings, though preliminary, open new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, 1-(4-ethylphenyl)methylpiperidin-3-ol has also been investigated for its role in drug delivery systems. A recent study highlighted its use as a building block for the design of prodrugs, where its chemical properties facilitate improved bioavailability and targeted release of active pharmaceutical ingredients. This application could significantly enhance the efficacy of existing drugs while reducing side effects.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-ethylphenyl)methylpiperidin-3-ol. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 1-(4-ethylphenyl)methylpiperidin-3-ol (CAS: 864388-95-4) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its diverse applications, ranging from CNS modulation to anticancer therapy and drug delivery, underscore its potential as a valuable tool in modern medicine. Continued research and development efforts will be essential to fully realize its therapeutic benefits and bring it to the forefront of medical innovation.